Methyl 5-[(3-cyclobutyloxypiperidine-1-carbonyl)amino]thiophene-3-carboxylate

• IUPAC Name: methyl 5-[(3-cyclobutyloxypiperidine-1-carbonyl)amino]thiophene-3-carboxylate
• InChI: InChI=1S/C16H22N2O4S/c1-21-15(19)11-8-14(23-10-11)17-16(20)18-7-3-6-13(9-18)22-12-4-2-5-12/h8,10,12-13H,2-7,9H2,1H3,(H,17,20)
• InChI Key: BNTUZGQVLPWPSK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CSC(=C1)NC(=O)N2CCCC(C2)OC3CCC3
• Molecular Formula: C16H22N2O4S
• Molecular Weight: 338.4 g/mol

Description

Methyl 5-[(3-cyclobutyloxypiperidine-1-carbonyl)amino]thiophene-3-carboxylate is a synthetic compound that has been extensively studied for its potential use in scientific research. The compound has been found to have a variety of biochemical and physiological effects, making it a valuable tool for investigating various biological processes. In

Mechanism of Action

The mechanism of action of Methyl 5-[(3-cyclobutyloxypiperidine-1-carbonyl)amino]thiophene-3-carboxylate involves the inhibition of a specific enzyme. The compound binds to the active site of the enzyme, preventing it from carrying out its normal function. This inhibition can have a variety of downstream effects on various biological processes, depending on the specific enzyme being targeted.
Biochemical and Physiological Effects:
This compound has a variety of biochemical and physiological effects. The compound has been found to inhibit the growth of cancer cells, making it a potential anti-cancer drug. Additionally, the compound has been found to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Methyl 5-[(3-cyclobutyloxypiperidine-1-carbonyl)amino]thiophene-3-carboxylate in lab experiments is its potency as an enzyme inhibitor. The compound has been found to be a highly effective inhibitor of a specific enzyme, making it a valuable tool for investigating the role of this enzyme in various biological processes. However, the compound also has some limitations. For example, it may not be effective against all enzymes, and it may have off-target effects on other biological processes.

Future Directions

There are many potential future directions for research on Methyl 5-[(3-cyclobutyloxypiperidine-1-carbonyl)amino]thiophene-3-carboxylate. One area of research could be to investigate the compound's potential as an anti-cancer drug. Additionally, researchers could investigate the compound's effects on other biological processes, such as inflammation and immune function. Finally, researchers could work to optimize the synthesis method for the compound, making it easier and more cost-effective to produce in large quantities.
Conclusion:
This compound is a synthetic compound that has a variety of scientific research applications. The compound has been found to be a potent inhibitor of a specific enzyme, making it a valuable tool for investigating various biological processes. Additionally, the compound has a variety of biochemical and physiological effects, making it a potential treatment for various diseases. While the compound has some limitations, there are many potential future directions for research on this valuable tool.

Synthesis Methods

Methyl 5-[(3-cyclobutyloxypiperidine-1-carbonyl)amino]thiophene-3-carboxylate is synthesized through a multi-step process that involves the use of various chemical reagents. The synthesis method has been extensively studied and optimized to ensure high yields and purity of the final product. The details of the synthesis method are beyond the scope of this paper, but it is important to note that the compound can be synthesized in large quantities with high purity.

Scientific Research Applications

Methyl 5-[(3-cyclobutyloxypiperidine-1-carbonyl)amino]thiophene-3-carboxylate has a variety of scientific research applications. The compound has been found to be a potent inhibitor of a specific enzyme, making it a valuable tool for investigating the role of this enzyme in various biological processes. Additionally, the compound has been used to study the effects of the enzyme on various cell types, including cancer cells.